
CAS number and chemical properties of 2-
Acetoxy-4'-hexyloxybenzophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Acetoxy-4'-

hexyloxybenzophenone

Cat. No.: B1292243 Get Quote

An In-depth Technical Guide to 2-Acetoxy-4'-
hexyloxybenzophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of 2-Acetoxy-4'-hexyloxybenzophenone. Given the

limited publicly available data for this specific molecule, this guide also incorporates information

on closely related compounds and general methodologies applicable to its study.

Chemical Identity and Properties
2-Acetoxy-4'-hexyloxybenzophenone is a derivative of benzophenone, a chemical scaffold

known for its presence in various biologically active compounds. Its chemical structure features

an acetoxy group at the 2-position and a hexyloxy group at the 4'-position of the benzophenone

core.

CAS Number: 890098-60-9

Molecular Formula: C₂₁H₂₄O₄

Molecular Weight: 340.41 g/mol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1292243?utm_src=pdf-interest
https://www.benchchem.com/product/b1292243?utm_src=pdf-body
https://www.benchchem.com/product/b1292243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of its known and predicted chemical properties is presented in Table 1.

Property Value Source

Molecular Formula C₂₁H₂₄O₄ ChemicalBook

Molecular Weight 340.41 ChemicalBook

Boiling Point (Predicted) 491.2 ± 30.0 °C ChemicalBook

Density (Predicted) 1.092 ± 0.06 g/cm³ ChemicalBook

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Acetoxy-4'-
hexyloxybenzophenone is not readily available in the public domain, a plausible synthetic

route can be devised based on established methods for analogous compounds, such as 2-

hydroxy-4-alkoxybenzophenones. A general two-step approach is outlined below.

Step 1: Synthesis of 2-Hydroxy-4'-
hexyloxybenzophenone
This step involves the alkylation of a dihydroxybenzophenone precursor. A general procedure is

described in U.S. Patent 3,526,666 for the synthesis of 2-hydroxy-4-alkoxybenzophenones.

Materials:

2,4-Dihydroxybenzophenone

1-Bromohexane (or other suitable hexyl halide)

Potassium carbonate (or another suitable base)

Acetone (or another suitable solvent)

Procedure:

Dissolve 2,4-dihydroxybenzophenone in a suitable solvent such as acetone.
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Add a molar equivalent of a base, such as potassium carbonate, to the solution.

Add a molar equivalent of 1-bromohexane to the reaction mixture.

Reflux the mixture for several hours until the reaction is complete (monitoring by thin-layer

chromatography is recommended).

After cooling, filter the mixture to remove the inorganic salts.

Evaporate the solvent from the filtrate under reduced pressure.

Purify the resulting crude product by recrystallization or column chromatography to yield 2-

hydroxy-4'-hexyloxybenzophenone.

Step 2: Acetylation of 2-Hydroxy-4'-
hexyloxybenzophenone
The final product can be obtained by the acetylation of the hydroxyl group.

Materials:

2-Hydroxy-4'-hexyloxybenzophenone

Acetic anhydride

Pyridine (or another suitable catalyst)

Dichloromethane (or another suitable solvent)

Procedure:

Dissolve 2-hydroxy-4'-hexyloxybenzophenone in a solvent like dichloromethane.

Add an excess of acetic anhydride and a catalytic amount of pyridine.

Stir the reaction mixture at room temperature until the reaction is complete (as monitored by

TLC).
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Quench the reaction by adding water.

Separate the organic layer and wash it sequentially with dilute hydrochloric acid, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent.

Purify the crude product by column chromatography to obtain 2-Acetoxy-4'-
hexyloxybenzophenone.

The following diagram illustrates the general workflow for the synthesis and characterization of

2-Acetoxy-4'-hexyloxybenzophenone.
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Synthesis and Characterization Workflow

Synthesis

Purification

Characterization

Starting Materials
(2,4-Dihydroxybenzophenone, 1-Bromohexane)

Alkylation Reaction

Intermediate
(2-Hydroxy-4'-hexyloxybenzophenone)

Acetylation Reaction

Final Product
(2-Acetoxy-4'-hexyloxybenzophenone)

Purification
(Column Chromatography/Recrystallization)

NMR Spectroscopy Mass Spectrometry IR Spectroscopy Purity Analysis (HPLC)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Cancer-Related Signaling Pathway

2-Acetoxy-4'-hexyloxybenzophenone
(Hypothetical)

Cell Surface Receptor

Inhibition?

PI3K

Akt

mTOR Apoptosis

Inhibits

Cell Proliferation
& Survival

Promotes

Click to download full resolution via product page

To cite this document: BenchChem. [CAS number and chemical properties of 2-Acetoxy-4'-
hexyloxybenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292243#cas-number-and-chemical-properties-of-2-
acetoxy-4-hexyloxybenzophenone]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1292243?utm_src=pdf-body-img
https://www.benchchem.com/product/b1292243#cas-number-and-chemical-properties-of-2-acetoxy-4-hexyloxybenzophenone
https://www.benchchem.com/product/b1292243#cas-number-and-chemical-properties-of-2-acetoxy-4-hexyloxybenzophenone
https://www.benchchem.com/product/b1292243#cas-number-and-chemical-properties-of-2-acetoxy-4-hexyloxybenzophenone
https://www.benchchem.com/product/b1292243#cas-number-and-chemical-properties-of-2-acetoxy-4-hexyloxybenzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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